N-(4-fluoro-2-methylphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide

• IUPAC Name: N-(4-fluoro-2-methylphenyl)-1-[[4-[(2-methoxybenzoyl)amino]phenyl]methyl]imidazole-4-carboxamide
• InChI: InChI=1S/C26H23FN4O3/c1-17-13-19(27)9-12-22(17)30-26(33)23-15-31(16-28-23)14-18-7-10-20(11-8-18)29-25(32)21-5-3-4-6-24(21)34-2/h3-13,15-16H,14H2,1-2H3,(H,29,32)(H,30,33)
• InChI Key: CYPGQAHHWVKLQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4OC
• Molecular Formula: C26H23FN4O3
• Molecular Weight: 458.5 g/mol

Description

N-(4-fluoro-2-methylphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C26H23FN4O3 and its molecular weight is 458.493. The purity is usually 95%.
BenchChem offers high-quality N-(4-fluoro-2-methylphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-fluoro-2-methylphenyl)-1-(4-(2-methoxybenzamido)benzyl)-1H-imidazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

• A study detailed the synthesis of related compounds through various chemical processes, highlighting the importance of structural modification to enhance biological activity and bioavailability. One approach focused on the modification of imidazole derivatives to improve pharmacokinetic and toxicological profiles, aiming for potential therapeutic applications (Mano et al., 2004).
• Another research effort synthesized N-heterocyclic carbene–silver(I) acetate complexes derived from imidazole, investigating their antibacterial and cytotoxic activities. This study highlights the potential of imidazole derivatives in developing new antimicrobial and anticancer agents (Hackenberg et al., 2013).

Crystal Structure Analysis

• The crystal and molecular structures of related compounds have been reported, providing insights into their chemical behavior and potential as antitubercular agents. These studies offer a foundation for further development of imidazole derivatives as medicinal compounds (Richter et al., 2023; Richter et al., 2022).

Biological and Pharmacological Screening

• Imidazole derivatives have been explored for their antimicrobial and anticancer properties. Studies include the development of fluorine-containing compounds with promising antimicrobial activity (Gadakh et al., 2010) and the synthesis of novel imidazole acyl urea derivatives as Raf kinase inhibitors with antileukemic activity (Zhu, 2015).

Antimicrobial and Antioxidant Activities

• New compounds isolated from endophytic Streptomyces have been characterized for their antimicrobial and antioxidant activities. Such research underscores the potential of natural product derivatives in drug discovery and development (Yang et al., 2015).